5-methyl-4-[(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperidin-4-yl)methoxy]-2-(methylsulfanyl)pyrimidine

Specification

• CAS No.: 2640946-36-5
• Molecular Formula: C18H23N7OS
• Molecular Weight: 385.5 g/mol
• IUPAC Name: 3-methyl-6-[4-[(5-methyl-2-methylsulfanylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-[1,2,4]triazolo[4,3-b]pyridazine
• Standard InChI: InChI=1S/C18H23N7OS/c1-12-10-19-18(27-3)20-17(12)26-11-14-6-8-24(9-7-14)16-5-4-15-22-21-13(2)25(15)23-16/h4-5,10,14H,6-9,11H2,1-3H3
• Standard InChI Key: JDRHKMSKWZVFSS-UHFFFAOYSA-N
• SMILES: CC1=CN=C(N=C1OCC2CCN(CC2)C3=NN4C(=NN=C4C=C3)C)SC
• Canonical SMILES: CC1=CN=C(N=C1OCC2CCN(CC2)C3=NN4C(=NN=C4C=C3)C)SC

Introduction

Structural Components

• Pyrimidine Ring: This is a fundamental component of many biologically active compounds, often involved in nucleic acid synthesis and metabolism.

• Triazolo-Pyridazine Moiety: This part of the molecule includes a triazole ring fused to a pyridazine ring, which can contribute to its chemical stability and biological activity.

• Piperidine Ring: Common in pharmaceuticals, piperidine rings can enhance solubility and bioavailability.

• Methylsulfanyl Group: This functional group can influence the compound's reactivity and interaction with biological targets.

Potential Applications

While specific research findings on this compound are not available, similar structures have been explored for various biological activities:

• Antimicrobial Activity: Compounds with triazole rings have shown antifungal properties, as seen in derivatives like those discussed in.

• Pharmaceutical Potential: The presence of a pyrimidine ring suggests potential applications in nucleic acid-related processes or as inhibitors of specific enzymes.

Data Tables

Given the lack of specific data on this compound, a hypothetical table for a similar compound might look like this:

Compound Modification	Biological Activity	Solubility
Unmodified	Baseline Activity	Low
Addition of Methyl Group	Increased Activity	Moderate
Introduction of Sulfanyl	Enhanced Reactivity	High